5-methyl-1-(4-methylphenyl)-N-(pyridin-3-ylmethyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-methyl-1-(4-methylphenyl)-N-(pyridin-3-ylmethyl)triazole-4-carboxamide
• InChI: InChI=1S/C17H17N5O/c1-12-5-7-15(8-6-12)22-13(2)16(20-21-22)17(23)19-11-14-4-3-9-18-10-14/h3-10H,11H2,1-2H3,(H,19,23)
• InChI Key: YUVJYIMPRUXQNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=C(N=N2)C(=O)NCC3=CN=CC=C3)C
• Molecular Formula: C17H17N5O
• Molecular Weight: 307.35 g/mol

Description

5-methyl-1-(4-methylphenyl)-N-(pyridin-3-ylmethyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C17H17N5O and its molecular weight is 307.357. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Synthesis and Biological Activities

  A study by Rahmouni et al. (2016) focused on synthesizing a series of compounds, including triazoles, and evaluated their cytotoxic and 5-lipoxygenase inhibition activities. This research highlights the potential of such compounds in anticancer and anti-inflammatory applications.

• Antitubercular Activity

  In a study by Amaroju et al. (2017), various 1,2,3-triazole derivatives were synthesized and tested for their antitubercular activity against Mycobacterium tuberculosis. This indicates the significance of triazole derivatives in developing new antitubercular agents.

Antiviral Applications

• Anti-Influenza Virus Activity: Hebishy et al. (2020) demonstrated the synthesis of benzamide-based 5-aminopyrazoles and their derivatives, showing significant antiviral activities against bird flu influenza (Hebishy, Salama, & Elgemeie, 2020). This research underlines the potential of such compounds in antiviral therapeutics.

Antimicrobial Applications

• Antimicrobial Activities: The study by Modzelewska-Banachiewicz et al. (2012) involved synthesizing 1,2,4-triazole derivatives and evaluating their antimicrobial properties, demonstrating the utility of these compounds in microbial inhibition.

Chemical Synthesis and Characterization

• Structural and Spectroscopic Analysis: The research by Anuradha et al. (2014) involved the synthesis and structural characterization of a related compound, showcasing the importance of such studies in understanding the chemical properties of triazoles.